Cas no 1006484-35-0 (methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine)

• Product Name: methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine
• CAS No: 1006484-35-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD04970266
• CID: 3056918
• PubChem ID: 19620897
• Update Time: 2025-05-21

methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• Methyl (1-propyl-1H-pyrazol-4-yl methyl)amine
• methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine
• EN300-229821
• methyl-(1-propyl-1h-pyrazol-4-ylmethyl)-amine
• F2147-6896
• BBL040029
• STK349745
• AKOS000310411
• methyl[(1-propylpyrazol-4-yl)methyl]amine
• CS-0240732
• N-methyl-1-(1-propylpyrazol-4-yl)methanamine
• N-methyl-1-(1-propyl-1H-pyrazol-4-yl)methanamine
• n-methyl-n-[(1-propyl-1h-pyrazol-4-yl)methyl]amine
• GQB48435
• 1006484-35-0
• SCHEMBL16373706

• MDL： MFCD04970266
• Inchi： 1S/C8H15N3/c1-3-4-11-7-8(5-9-2)6-10-11/h6-7,9H,3-5H2,1-2H3
• InChI Key： AZVVPDVXBARMEA-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CNC)CCC

Computed Properties

• Exact Mass: 153.126597491Da
• Monoisotopic Mass: 153.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.9Ų

Additional information on methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine

Chemical Compound CAS No. 1006484-35-0: Methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine

The compound with CAS number 1006484-35-0, known as methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine, is a fascinating organic molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with an amine group, making it a versatile building block for further chemical modifications. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and its presence in this molecule contributes to its stability and reactivity. The propyl group attached to the pyrazole further enhances the molecule's flexibility and potential for interaction with other chemical entities.

Recent studies have highlighted the importance of methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine in the development of novel materials, particularly in the field of coordination chemistry. Researchers have explored its ability to act as a ligand in the formation of metal complexes, which are essential components in catalysis, sensing, and drug delivery systems. For instance, a study published in *Journal of Materials Chemistry* demonstrated that this compound can form stable copper complexes with high thermal stability, making them promising candidates for use in electronic devices.

In addition to its role in coordination chemistry, methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine has also been investigated for its potential in organic synthesis. Its structure allows for easy functionalization, enabling chemists to design and synthesize derivatives with tailored properties. For example, by modifying the propyl group or the amine moiety, researchers can create molecules with enhanced solubility or improved biological activity. This versatility makes it a valuable precursor in the synthesis of pharmaceuticals and agrochemicals.

The synthesis of methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate halide with an amine group, followed by cyclization to form the pyrazole ring. The optimization of these steps is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving scalability.

From an environmental perspective, understanding the behavior of methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine in different media is essential for assessing its safety and sustainability. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its use in eco-friendly applications. However, further research is needed to evaluate its long-term impact on aquatic ecosystems and to develop strategies for minimizing environmental risks associated with its production and disposal.

In conclusion, methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine (CAS No. 1006484-35-0) is a versatile compound with significant potential in various chemical disciplines. Its unique structure, reactivity, and functionalizability make it a valuable tool for researchers aiming to develop innovative materials and compounds. As ongoing studies continue to uncover new applications and properties of this molecule, it is poised to play an increasingly important role in both academic research and industrial applications.